3-Fluorosulfonyloxy-5-[1-(4-methyl-1,2,4-triazol-3-yl)ethylcarbamoyl]pyridine

• IUPAC Name: 3-fluorosulfonyloxy-5-[1-(4-methyl-1,2,4-triazol-3-yl)ethylcarbamoyl]pyridine
• InChI: InChI=1S/C11H12FN5O4S/c1-7(10-16-14-6-17(10)2)15-11(18)8-3-9(5-13-4-8)21-22(12,19)20/h3-7H,1-2H3,(H,15,18)
• InChI Key: UZEPHKWZNLSUMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=CN1C)NC(=O)C2=CC(=CN=C2)OS(=O)(=O)F
• Molecular Formula: C11H12FN5O4S
• Molecular Weight: 329.31 g/mol

Description

1,2,4-Triazole derivatives are a class of compounds that have been extensively studied due to their wide range of biological activities. They are characterized by a five-membered ring structure containing three nitrogen atoms.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of primary amines, carboxylic acids, and carbon disulfide. Some specific methods for synthesizing these compounds include the solvothermal method.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can vary widely depending on the specific substituents attached to the triazole ring.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can undergo a variety of chemical reactions, including coordination with metal ions to form complexes.

Physical And Chemical Properties Analysis

1,2,4-Triazole derivatives generally have high chemical stability. Their physical and chemical properties can vary widely depending on the specific substituents attached to the triazole ring.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on their specific structure and the biological target. Some 1,2,4-triazole derivatives have been found to exhibit anticancer activity.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole derivatives can vary depending on their specific structure. Some 1,2,4-triazole derivatives have been found to exhibit cytotoxic activity, which could pose a risk if not handled properly.

Future Directions

Future research on 1,2,4-triazole derivatives could focus on exploring their potential applications in various fields, such as medicinal chemistry, due to their wide range of biological activities. Further studies could also aim to develop more efficient methods for synthesizing these compounds.